2-(aminomethyl)-6-methyl-1H-pyrimidin-4-one

• IUPAC Name: 2-(aminomethyl)-6-methyl-1H-pyrimidin-4-one
• InChI: InChI=1S/C6H9N3O/c1-4-2-6(10)9-5(3-7)8-4/h2H,3,7H2,1H3,(H,8,9,10)
• InChI Key: NQUHWZJWGWWYGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N=C(N1)CN
• Molecular Formula: C6H9N3O
• Molecular Weight: 139.16 g/mol

Description

2-(aminomethyl)-6-methyl-1H-pyrimidin-4-one is a heterocyclic compound that features a pyrimidine ring substituted with an aminomethyl group at the 2-position and a methyl group at the 6-position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(aminomethyl)-6-methyl-1H-pyrimidin-4-one typically involves the cyclization of appropriate precursors. One common method involves the reaction of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes in the presence of phosphorous acid in a polyphosphoric acid medium . This method is sensitive to steric factors and affords the desired pyrimidine derivative efficiently.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods, focusing on yield, purity, and cost-effectiveness. The use of continuous flow reactors and automated synthesis platforms could be explored to enhance production efficiency.

Chemical Reactions Analysis

Types of Reactions

2-(aminomethyl)-6-methyl-1H-pyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the pyrimidine ring to dihydropyrimidine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different substituents at the aminomethyl group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines, thiols, and alcohols can be used under basic or acidic conditions.

Major Products Formed

Oxidation: N-oxides of the pyrimidine ring.

Reduction: Dihydropyrimidine derivatives.

Substitution: Various substituted pyrimidine derivatives depending on the nucleophile used.

Scientific Research Applications

2-(aminomethyl)-6-methyl-1H-pyrimidin-4-one has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Mechanism of Action

The mechanism of action of 2-(aminomethyl)-6-methyl-1H-pyrimidin-4-one depends on its specific application. In medicinal chemistry, it may act by binding to specific enzymes or receptors, thereby inhibiting their activity. The molecular targets and pathways involved can vary, but common targets include nucleic acid synthesis enzymes and cell signaling pathways .

Comparison with Similar Compounds

Similar Compounds

2-aminopyrimidine: A simpler analog with similar biological activities.

6-methyl-2-aminopyrimidine: Another analog with a methyl group at the 6-position.

2-(aminomethyl)pyridine: A structurally related compound with a pyridine ring instead of a pyrimidine ring.

Uniqueness

2-(aminomethyl)-6-methyl-1H-pyrimidin-4-one is unique due to the presence of both an aminomethyl group and a methyl group on the pyrimidine ring, which can influence its chemical reactivity and biological activity. This combination of substituents can provide distinct properties compared to its analogs, making it a valuable compound for various applications.